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Compound of Interest

N-methylpropan-2-amine
Compound Name:
hydrochloride

Cat. No.: B12096330

Get Quote

Executive Summary

N-Methyl-2-propanamine hydrochloride (CAS: 54565-61-6) is a secondary aliphatic amine salt

widely utilized as a nucleophilic building block in agrochemical and pharmaceutical synthesis.
Unlike its structural analogs often associated with controlled substances, this molecule acts as
a critical intermediate in the manufacturing of protoporphyrinogen oxidase (PPO) inhibitors,
most notably the herbicide Saflufenacil.

This guide provides a rigorous analysis of its nomenclature, physicochemical properties, and
industrial utility, while explicitly distinguishing it from chemically related but legally distinct
adulterants such as N-isopropylbenzylamine.

Chemical Identity & Nomenclature

Precision in nomenclature is vital to avoid confusion with regulated isomers (e.g., N-methyl-1-
phenylpropan-2-amine).

Core Identifiers
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Parameter Detail

IUPAC Name N-Methylpropan-2-amine hydrochloride
Common Name N-Isopropylmethylamine hydrochloride
CAS Number (HCI Salt) 54565-61-6

CAS Number (Free Base) 4747-21-1

Molecular Formula

Molecular Weight 109.60 g/mol

SMILES CC(C)NC.CI

Structural Visualization

The following diagram illustrates the chemical structure and its breakdown into functional

moieties.
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Figure 1: Structural decomposition of N-methyl-2-propanamine hydrochloride.

Synonyms & Commercial Designations

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b12096330/docs?utm_src=pdf-body-img#n-methyl-2-propanamine-hydrochloride-technical-profile-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12096330?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

This compound does not possess a consumer "brand name" (e.g., Tylenol). Instead, it is traded
under chemical catalog names.

Primary Synonyms (Technical)

o Methylisopropylamine hydrochloride
» N-Isopropyl-N-methylamine hydrochloride
e 2-(Methylamino)propane hydrochloride

e N-Methyl-2-propanaminium chloride

Commercial/Catalog Designhations

Researchers sourcing this material will encounter it under these supplier-specific designations:

Supplier Catalog Name Purity Grade
N-Isopropylmethylamine

Sigma-Aldrich P p){ Y 97-98%
hydrochloride
Methylisopropylamine

TCI Chemicals Y p. by >98.0%
Hydrochloride
2-Methylpropan-2-amine

Fluorochem ) Research Grade
hydrochloride

BLD Pharm N-Methylpropan-2-amine HCI Industrial

I\ Critical Distinction: The "Adulterant" Confusion

Researchers must distinguish this molecule from N-Isopropylbenzylamine (CAS 102-97-6).
e N-Methyl-2-propanamine: Small aliphatic amine (

). Used in legitimate herbicide synthesis.[1]

o N-Isopropylbenzylamine: Large aromatic amine (
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). Frequently flagged as a methamphetamine mimic/cutting agent due to similar crystal habit.

[2]

 Differentiation: N-Methyl-2-propanamine is hygroscopic and typically appears as a white to
off-white powder, whereas the benzyl analog forms large shards.

Synthesis & Manufacturing Protocols

The industrial production of N-methyl-2-propanamine typically employs Reductive Amination, a
pathway favored for its high yield and scalability.

Reaction Pathway[6]

e Precursors: Acetone (Propan-2-one) and Methylamine.
 Intermediate: Formation of the imine (Schiff base).

e Reduction: Hydrogenation using a metal catalyst (e.g., Raney Nickel or Pd/C) or a hydride
reducing agent (

).

o Salt Formation: Addition of anhydrous HCI to precipitate the hydrochloride salt.
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Figure 2: Industrial synthesis via reductive amination of acetone.

Applications in Drug & Agrochemical

Development[5][7][8]

Agrochemical Synthesis (Saflufenacil)

The primary industrial driver for this amine is the synthesis of Saflufenacil (Trade name: Kixor

by BASF), a PPO-inhibitor herbicide.

e Mechanism: The amine reacts with sulfuryl chloride or related sulfonyl electrophiles to form

the N-methyl-N-isopropyl sulfamide moiety.
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» Role: This side chain is essential for the metabolic stability and lipophilicity of the final
herbicide molecule.

Pharmaceutical Building Block

In medicinal chemistry, the N-methyl-isopropyl motif is used to modulate the basicity and steric
bulk of amine pharmacophores.

» Steric Hindrance: The isopropyl group provides moderate steric bulk, protecting the nitrogen
from rapid metabolic dealkylation compared to a simple dimethylamine group.

» Solubility: Conversion to the hydrochloride salt ensures water solubility, facilitating aqueous
reaction conditions.

Physical & Spectral Properties

For identification and quality control (QC), the following data is standard.

Property Value
Physical State White crystalline solid or powder
Melting Point 185°C - 189°C (Decomposes)
N Highly soluble in water, Ethanol; Insoluble in
Solubility
Ether
Hygroscopicity Moderate (Store in desiccator)

Diagnostic NMR Signals (Predicted in)

e 1.1 ppm (Doublet, 6H): Isopropyl methyl groups (
).

e 2.4 ppm (Singlet, 3H): N-Methyl group (
).

e 2.8 ppm (Septet, 1H): Isopropyl methine proton (

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12096330?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Regulatory & Safety Profile
Regulatory Status[5][10][11][12][13]

o DEA (USA): Not listed as a Controlled Substance or List | Chemical. However, it is a
chemical analog to regulated precursors.

o Precursor Watch: While not controlled, bulk sales are often monitored by suppliers (Know
Your Customer - KYC) due to the general sensitivity of secondary amines in illicit synthesis.

Safety Hazards (GHS Classifications)
e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

» Handling: Must be handled in a fume hood. The free base is volatile and has a strong
ammoniacal odor; the HCI salt is odorless but corrosive to mucous membranes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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